N-(2-furylmethyl)-3-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C17H17N3O4/c1-22-13-5-2-4-12(10-13)17-19-16(24-20-17)8-7-15(21)18-11-14-6-3-9-23-14/h2-6,9-10H,7-8,11H2,1H3,(H,18,21)
• InChI Key: RJOKSBYPVLDNNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=N2)CCC(=O)NCC3=CC=CO3
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

Synthesis Analysis

The synthesis of related N-substituted propanamide compounds involves multiple steps, including the transformation of various phenyl/aryl/aralkyl/heterocyclic organic acids into corresponding esters, hydrazides, and finally, to the desired oxadiazolyl derivatives. For instance, the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives showcases a similar approach, involving the use of DMF and sodium hydride as key reagents (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds within this chemical family is often elucidated using spectroscopic techniques such as 1H-NMR, IR, and mass spectral data. These methods provide detailed insights into the compound's molecular framework and the nature of its functional groups, critical for understanding its chemical behavior and interaction potential (Hassaneen et al., 1991).

Chemical Reactions and Properties

Compounds similar to N-(2-furylmethyl)-3-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide undergo various chemical reactions, including nucleophilic substitutions and reactions with active methylene compounds, leading to the formation of diverse products such as selenadiazolines and thiadiazolines. These reactions are fundamental for modifying the compound's structure to enhance its biological activity or to understand its reactivity pattern (Hassaneen et al., 1991).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are pivotal for their application in various fields. For instance, the crystal structure and physical characteristics of similar compounds are determined using X-ray powder diffraction (XRPD) and other analytical techniques, providing insights into their stability, formulation potential, and interaction with other molecules (Rahmani et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and the ability to undergo specific reactions, are crucial for the compound's application in synthesis and potential biological activities. Studies on related compounds have explored their inhibitory activities against enzymes, showcasing the importance of the oxadiazolyl moiety in modulating biological functions (Abbasi et al., 2020).